N1-(2-nitrophenyl)cyclohexane-1,3-diamine

• Molecular Formula: C12H17N3O2
• Molecular Weight: 235.28 g/mol
• IUPAC Name: 1-N-(2-nitrophenyl)cyclohexane-1,3-diamine
• InChI: InChI=1S/C12H17N3O2/c13-9-4-3-5-10(8-9)14-11-6-1-2-7-12(11)15(16)17/h1-2,6-7,9-10,14H,3-5,8,13H2
• InChI Key: JJJTZBORJSMGGI-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CC(C1)NC2=CC=CC=C2[N+](=O)[O-])N

Description

N1-(2-nitrophenyl)cyclohexane-1,3-diamine is a useful research compound. Its molecular formula is C12H17N3O2 and its molecular weight is 235.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a suspension of 2-fluoronitrobenzene (197 mg) and potassium carbonate (193 mg) in acetonitrile (4 mL), 1,3-cyclohexanediamine (480 mg) was added at room temperature, and the mixture was stirred for 10 hours and 30 minutes under reflux by heating. The reaction mixture was cooled to room temperature, and then ethyl acetate and water were added to the reaction mixture. The organic layer was separated, washed with saturated aqueous sodium chloride, and then dried over anhydrous sodium sulfate, and the solvent was evaporated under reduced pressure. The obtained residue was purified by silica gel column chromatography (eluent, 100 to 80% ethyl acetate in methanol) to obtain N1-(2-nitrophenyl)cyclohexane-1,3-diamine (C41, 162 mg).